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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182 Get Quote

While 2-butylphenol itself is not directly utilized as a fragrance ingredient, its isomer, 2-tert-

butylphenol, serves as a crucial intermediate in the synthesis of a widely used aroma chemical.

This technical brief provides detailed application notes and protocols for researchers, scientists,

and professionals in the fragrance and drug development industries, focusing on the

transformation of 2-tert-butylphenol into a valuable fragrance component.

From a Non-Aromatic Intermediate to a Key Aroma
Chemical
2-tert-Butylphenol, a colorless to light yellow liquid, is the primary starting material for the

synthesis of 2-tert-butylcyclohexyl acetate, a compound prized for its pleasant and versatile

scent profile. The manufacturing process involves a two-step chemical transformation:

hydrogenation followed by acetylation.

Physicochemical Properties of 2-tert-Butylphenol
A thorough understanding of the physical and chemical properties of 2-tert-butylphenol is

essential for its safe handling and efficient conversion.
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Property Value

Molecular Formula C₁₀H₁₄O[1]

Molecular Weight 150.22 g/mol [1][2]

Appearance Colorless to pale yellow clear liquid[3][4]

Boiling Point 224 °C[4][5]

Melting Point -7 °C[4][5]

Density 0.978 g/mL at 25 °C[4]

Vapor Pressure 0.05 mm Hg at 20 °C[4]

Solubility
Soluble in alcohol and ether; insoluble in water.

[2]

Synthesis of 2-tert-butylcyclohexyl acetate: A Two-
Step Process
The conversion of 2-tert-butylphenol to the desired fragrance ingredient, 2-tert-butylcyclohexyl

acetate, involves two key reactions:

Hydrogenation: 2-tert-butylphenol is hydrogenated to produce cis-2-tert-butylcyclohexanol.[1]

Acetylation: The resulting cis-2-tert-butylcyclohexanol is then acetylated to yield cis-2-tert-

butylcyclohexyl acetate.[1]
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Synthesis of cis-2-tert-butylcyclohexyl acetate.

Experimental Protocols
1. Hydrogenation of 2-tert-butylphenol to cis-2-tert-butylcyclohexanol
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This protocol is based on methodologies described in patent literature, aiming for a high yield

of the cis-isomer, which is crucial for the desired fragrance profile.

Materials: 2-tert-butylphenol, Raney Nickel-Iron catalyst, 2-tert-butylcyclohexyl acetate,

Hydrogen gas.

Equipment: High-pressure autoclave with a stirrer.

Procedure:

In a pressure vessel, combine 2-tert-butylphenol and a small amount of 2-tert-

butylcyclohexyl acetate (mass ratio of approximately 8:1).[6]

Add the Raney Nickel-Iron catalyst. The mass ratio of the catalyst to 2-tert-butylphenol

should be between 0.01:1 and 0.03:1.[6]

Seal the autoclave and purge with nitrogen gas, followed by purging with hydrogen gas.

Pressurize the reactor with hydrogen gas to 10-20 bar.[6]

Heat the mixture to a temperature between 90 °C and 130 °C while stirring.[6]

Maintain the reaction under these conditions until the consumption of hydrogen ceases.

Cool the reactor, vent the excess hydrogen, and filter the reaction mixture to remove the

catalyst.

The resulting product is crude cis-2-tert-butylcyclohexanol, which can be purified by

distillation. A cis-to-trans isomer ratio of up to 95:5 can be achieved with this method.[7]

2. Acetylation of cis-2-tert-butylcyclohexanol to cis-2-tert-butylcyclohexyl acetate

This procedure details the esterification of the cyclohexanol derivative.

Materials: cis-2-tert-butylcyclohexanol, Acetic anhydride, (Optional: catalyst such as a strong

acid).

Equipment: Round-bottom flask with a reflux condenser and magnetic stirrer.
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Procedure:

Charge the round-bottom flask with cis-2-tert-butylcyclohexanol.

Add acetic anhydride in a molar ratio of 1:1 to 1.5:1 relative to the alcohol.[8]

(Optional) Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Heat the reaction mixture to a temperature between room temperature and 130°C and

maintain under reflux with stirring.[8]

Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS).

Once the reaction is complete, cool the mixture to room temperature.

Wash the crude product with water and a dilute sodium bicarbonate solution to neutralize

any remaining acid and unreacted acetic anhydride.

Separate the organic layer, dry it over an anhydrous salt (e.g., magnesium sulfate), and

purify the cis-2-tert-butylcyclohexyl acetate by vacuum distillation.

Application of 2-tert-butylcyclohexyl acetate in
Fragrances
The final product, 2-tert-butylcyclohexyl acetate, is a versatile fragrance ingredient with a

complex and desirable scent profile.

Olfactory Profile: It possesses a fresh, fruity (apple-like), woody, and slightly floral aroma.[9][10]

Applications in Fragrance Formulations:

Fine Fragrances: Adds a fresh and fruity top note.

Personal Care Products: Used in shampoos, soaps, lotions, and deodorants for its pleasant

and stable scent.[9]

Household Products: Incorporated into detergents, fabric softeners, and air fresheners.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patentimages.storage.googleapis.com/de/60/21/d476c5e5e079c5/EP0998444B1.pdf
https://patentimages.storage.googleapis.com/de/60/21/d476c5e5e079c5/EP0998444B1.pdf
https://www.chemicalbull.com/products/2-tert-butylcyclohexyl-acetate
https://fragranceconservatory.com/ingredient/ortho-tertiary-butyl-cyclohexyl-acetate
https://www.chemicalbull.com/products/2-tert-butylcyclohexyl-acetate
https://www.chemicalbull.com/products/2-tert-butylcyclohexyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Usage Levels: The concentration of 2-tert-butylcyclohexyl acetate in fragrance concentrates

can range from 0.06% to as high as 6.4%.[11]

Stability: This aroma chemical exhibits good stability in various product bases, including

alcoholic solutions, emulsions, and soaps.[9]
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Olfactory profile of 2-tert-butylcyclohexyl acetate.

Other Isomers of 2-Butylphenol
While 2-tert-butylphenol is the key isomer for the fragrance industry, it is worth noting that other

isomers, such as 2-sec-butylphenol, are not typically used in fragrance applications.

Information from fragrance and flavor databases indicates that 2-sec-butylphenol is not

recommended for such uses.

In conclusion, while the term "2-butylphenol" may be ambiguous, the application of its isomer,

2-tert-butylphenol, as a precursor in fragrance manufacturing is well-established and

scientifically significant. The detailed protocols and data presented here provide a

comprehensive resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.perfumersworld.com/view.php?pro_id=3FG00463
https://www.chemicalbull.com/products/2-tert-butylcyclohexyl-acetate
https://www.benchchem.com/product/b3051182?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051182?utm_src=pdf-body
https://www.benchchem.com/product/b3051182?utm_src=pdf-body
https://www.benchchem.com/product/b3051182?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-tert-Butylphenol - Wikipedia [en.wikipedia.org]

2. 2-Tert-Butylphenol | C10H14O | CID 6923 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-tert-butyl phenol, 88-18-6 [thegoodscentscompany.com]

4. 2-tert-Butylphenol | 88-18-6 [chemicalbook.com]

5. scent.vn [scent.vn]

6. EP1345875B1 - Method for producing cis-2-tert-butylcyclohexanol by catalytically
hydrogenating 2-tert-butylphenol - Google Patents [patents.google.com]

7. WO2002048079A2 - Method for producing cis-2-tert-butylcyclohexanol - Google Patents
[patents.google.com]

8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

9. O-tert-butylcyclohexyl Acetate (88-41-5) | Reliable Chemical [chemicalbull.com]

10. ortho tertiary Butyl cyclohexyl acetate | The Fragrance Conservatory
[fragranceconservatory.com]

11. perfumersworld.com [perfumersworld.com]

To cite this document: BenchChem. [The Role of 2-Butylphenol Isomers in Fragrance
Manufacturing: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051182#application-of-2-butylphenol-in-fragrance-
manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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